Cas no 1219979-26-6 (4-Fluoro-N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine)

• Product Name: 4-Fluoro-N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine
• CAS No: 1219979-26-6
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 4687496
• Update Time: 2025-06-07

4-Fluoro-N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine
• 4-Fluoro-N1-methyl-N1-((tetrahydro-2H-pyran-4-yl)methyl)benzene-1,2-diamine
• 4-fluoro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,2-diamine

• Inchi： 1S/C13H19FN2O/c1-16(9-10-4-6-17-7-5-10)13-3-2-11(14)8-12(13)15/h2-3,8,10H,4-7,9,15H2,1H3
• InChI Key： OBCPYLBHLDHJJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)N(C)CC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 38.5

Additional information on 4-Fluoro-N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine

4-Fluoro-N₁-methyl-N₁-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine: A Comprehensive Overview

The compound with CAS No. 1219979-26-6, known as 4-Fluoro-N₁-methyl-N₁-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine, is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a tetrahydrofuran-derived substituent, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science due to their enhanced stability, lipophilicity, and bioavailability. The presence of the fluorine atom at the para position of the benzene ring in this compound contributes to its distinct electronic properties, which can be exploited in designing novel pharmaceutical agents or advanced materials.

The synthesis of 4-Fluoro-N₁-methyl-N₁-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine involves a multi-step process that typically begins with the preparation of the corresponding benzene diamine derivative. The introduction of the tetrahydrofuran moiety is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Researchers have recently optimized these steps to improve yield and purity, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of bioactive molecules with potential anticancer or antimicrobial properties. Its ability to form stable complexes with metal ions has also been explored in catalytic chemistry, where it serves as a versatile ligand in transition metal-catalyzed reactions.

A groundbreaking study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective inhibition against certain kinase enzymes, suggesting its role in targeted therapy development. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the design of novel semiconducting materials.

The structural versatility of 4-Fluoro-N₁-methyl-N₁-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For instance, the introduction of additional substituents can modulate its solubility, reactivity, or biocompatibility, opening avenues for use in drug delivery systems or advanced polymer materials.

In conclusion, 4-Fluoro-N₁-methyl-N₁-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine (CAS No. 1219979-26-6) stands as a pivotal molecule in contemporary chemical research. Its unique structure and versatile properties position it as a valuable tool in drug discovery, catalysis, and materials science. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in advancing both academic and industrial endeavors.